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Compound of Interest

Compound Name: MK-2894 sodium salt

Cat. No.: B1662795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of MK-2894

in dimethyl sulfoxide (DMSO). MK-2894 is a potent and selective antagonist of the E prostanoid

receptor 4 (EP4), with significant anti-inflammatory properties.[1] Accurate preparation of stock

solutions is critical for ensuring reproducible results in downstream applications such as in vitro

cellular assays and in vivo studies.

Compound and Solvent Properties
A summary of the key physical and chemical properties of MK-2894 and DMSO is provided

below. This information is essential for accurate calculations and safe handling.
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Property MK-2894
Dimethyl Sulfoxide
(DMSO)

Molecular Weight 473.51 g/mol [1][2] 78.13 g/mol

Formula C25H22F3NO3S[2] (CH3)2SO

Appearance Solid[2] Colorless liquid[3]

Solubility Soluble in DMSO[2]
Miscible with water and a wide

range of organic solvents[3]

Storage (Compound) Store at -20°C[2] Room temperature

Storage (Stock Solution)

Short-term at -20°C is

common, but use as soon as

possible is recommended.[2]

Experimental Protocol
This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of MK-

2894 in DMSO.

Materials:

MK-2894 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)[3][4]

Sterile, conical or microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
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Procedure:

Aliquot MK-2894: Allow the vial of MK-2894 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out the desired amount of MK-2894 powder into the tube. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 4.735 mg of MK-2894.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Molecular Weight (MW) = 473.51 g/mol

Mass (g) = M x V x MW = 0.01 mol/L x 0.001 L x 473.51 g/mol = 0.004735 g = 4.735 mg

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the

tube containing the MK-2894 powder. To prepare a 10 mM solution with 4.735 mg of MK-

2894, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the MK-2894 is completely

dissolved. Visually inspect the solution to ensure there are no visible particles. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid

excessive heat.

Storage: For immediate use, the solution can be kept at room temperature. For short-term

storage, aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles and store at -20°C. It is recommended to use the solution as soon as possible

after preparation.[2]

Experimental Workflow
The following diagram illustrates the workflow for preparing the MK-2894 stock solution.
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Workflow for MK-2894 Stock Solution Preparation
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Caption: A flowchart of the key steps in preparing an MK-2894 stock solution.
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Safety Precautions
Always handle MK-2894 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

DMSO can facilitate the absorption of other chemicals through the skin; therefore, exercise

caution to avoid direct contact.[4]

Consult the Safety Data Sheet (SDS) for both MK-2894 and DMSO for comprehensive

safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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